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Compound of Interest

Compound Name: Oxetan-2-ylmethanol

Cat. No.: B110775

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth overview of the safety, handling, and Material Safety Data
Sheet (MSDS) information for Oxetan-2-ylmethanol. The information is intended to guide
laboratory personnel in the safe use and management of this compound.

Chemical Identification and Properties

Oxetan-2-ylmethanol is a heterocyclic compound incorporating an oxetane ring. It is utilized in
organic synthesis and is of interest to the pharmaceutical industry. It is available as a racemic
mixture and as individual stereoisomers.

Table 1: Chemical Identification

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b110775?utm_src=pdf-interest
https://www.benchchem.com/product/b110775?utm_src=pdf-body
https://www.benchchem.com/product/b110775?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b110775?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Chemical Name Oxetan-2-ylmethanol

Synonyms 2-Oxetanemethanol, 2-(Hydroxymethyl)oxetane
Molecular Formula CaHsO2[1][2][3]

Molecular Weight 88.11 g/mol [1][2][3]

CAS Number 61266-70-4 (racemic)[1][2]

2090778-00-8 ((S)-isomen[4][5]6][7][E]

1932342-97-6 ((R)-isomer)[3]

Table 2: Physicochemical Properties

Property Value Source
Physical Form Colorless to light yellow liquid [5]
Boiling Point 168.8 + 8.0 °C (Predicted) [5]
Density 1.093 + 0.06 g/cm? (Predicted) [5]
pKa 14.44 + 0.10 (Predicted) [5]
Storage Temperature 2-8°C, under inert atmosphere  [5]

Hazard Identification and Classification

Oxetan-2-ylmethanol is classified as a hazardous substance. The following tables summarize
its GHS classification and associated precautionary statements.

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement Pictogram Signal Word
Skin Irritation H315: Causes skin )
L GHSO07 Warning
(Category 2) irritation
Eye Irritation H319: Causes serious .
s GHSO07 Warning
(Category 2A) eye irritation
Flammable Liquids H227: Combustible ]
o None Warning
(Category 4) liquid
Table 4: Precautionary Statements
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Code Statement
Keep away from heat, hot surfaces, sparks,
P210 open flames and other ignition sources. No
smoking.
P264 Wash skin thoroughly after handling.
280 Wear protective gloves/ protective clothing/ eye
protection/ face protection.
IF ON SKIN: Wash with plenty of soap and
P302+P352
water.
IF IN EYES: Rinse cautiously with water for
P305+P351+P338 several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.
If skin irritation occurs: Get medical advice/
P332+P313 _
attention.
If eye irritation persists: Get medical advice/
P337+P313 ]
attention.
Take off contaminated clothing and wash it
P362+P364
before reuse.
In case of fire: Use water spray, alcohol-
P370+P378 resistant foam, dry chemical or carbon dioxide
to extinguish.
P403+P235 Store in a well-ventilated place. Keep cool.
PEOL Dispose of contents/ container to an approved
waste disposal plant.
Source:

Handling and Storage

Proper handling and storage procedures are critical to ensure safety in the laboratory.
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General Handling:

Avoid contact with skin and eyes.[1]

Avoid inhalation of vapor or mist.[1]

Use in a well-ventilated area, preferably in a chemical fume hood.[1]

Wear appropriate personal protective equipment (PPE), including safety glasses, chemical-
resistant gloves, and a lab coat.[1]

Storage:
e Store in a cool, dry, and well-ventilated place.[1]
o Keep the container tightly closed.[1]

o The compound is hygroscopic; store under an inert gas atmosphere (e.g., nitrogen or argon).

[1]

First Aid Measures

In the event of exposure, immediate first aid is essential.

Table 5: First Aid Procedures
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Exposure Route Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, give artificial respiration. Consult a

physician.[1]

) Immediately wash off with soap and plenty of
Skin Contact o
water. Consult a physician.[1]

Rinse thoroughly with plenty of water for at least
Eye Contact ] o
15 minutes. Consult a physician.[1]

Do NOT induce vomiting. Never give anything
Ingestion by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[1]

Accidental Release Measures

In case of a spill, follow these procedures:

o Personal Precautions: Use personal protective equipment. Ensure adequate ventilation and
evacuate personnel to safe areas. Avoid breathing vapors or mist.[1]

o Environmental Precautions: Prevent the product from entering drains.[1]

o Containment and Cleaning: Pick up and arrange disposal without creating dust. Sweep up
and shovel. Keep in suitable, closed containers for disposal.[1]

Toxicological and Ecological Information

The toxicological and ecotoxicological properties of Oxetan-2-ylmethanol have not been
thoroughly investigated.[1] As such, it should be handled with the care afforded to a compound
with unknown toxicity.

Experimental Protocols

While specific experimental protocols for Oxetan-2-ylmethanol are not detailed in safety data
sheets, a general protocol for handling liquid reagents with similar hazard profiles in a research
setting is provided below.
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Protocol: Safe Handling of Liquid Reagents in a Laboratory Setting

e Preparation and Precaution:

[¢]

Before starting any work, review the MSDS for Oxetan-2-ylmethanol.[1]

[e]

Ensure a chemical fume hood is operational and available.

[e]

Locate the nearest safety shower and eyewash station.

(¢]

Don appropriate PPE: safety goggles, nitrile or neoprene gloves, and a flame-retardant lab
coat.

e Reagent Handling:

[¢]

Conduct all manipulations of the compound within the chemical fume hood.

[e]

Use a properly calibrated micropipette or a glass syringe for transferring the liquid.

[e]

Dispense the liquid slowly to avoid splashing.

o

Keep the container tightly sealed when not in use.

o Reaction Setup:

o If the reaction is heated, use a heating mantle with a temperature controller and a stir
plate.

o Ensure the reaction vessel is securely clamped.

o If the reaction is performed under an inert atmosphere, ensure the system is properly
purged with nitrogen or argon.

» Waste Disposal:

o Dispose of all waste materials (including contaminated gloves and pipette tips) in a
designated hazardous waste container.

o Do not pour any waste down the drain.
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e Emergency Procedures:
o In case of a spill, immediately alert others in the lab.
o Contain the spill using an appropriate absorbent material.
o Follow the accidental release measures outlined in Section 5.

Visualizations

Diagram 1: Chemical Handling Workflow
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Figure 1: General Workflow for Safe Chemical Handling

Click to download full resolution via product page

Caption: General workflow for the safe handling of laboratory chemicals.
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Diagram 2: First Aid Decision Pathway
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Figure 2: First Aid Decision Pathway for Chemical Exposure
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Caption: Decision-making process for first aid following chemical exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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